Cas no 1220038-29-8 (4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride)

• Product Name: 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride
• CAS No: 1220038-29-8
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• MDL: MFCD13560701
• CID: 1035967
• Update Time: 2025-06-08

4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(pyrrolidin-3-ylmethoxy)pyrimidine hydrochloride
• 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine hydrochloride
• AG-L-53960
• AK-73384
• CTK6H4279
• KB-135508
• MolPort-016-576-308
• 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride

• MDL： MFCD13560701
• Inchi： 1S/C9H12ClN3O.ClH/c10-8-3-9(13-6-12-8)14-5-7-1-2-11-4-7;/h3,6-7,11H,1-2,4-5H2;1H
• InChI Key： ZIEANXKKRDWOBY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride

Professional Introduction to 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride (CAS No: 1220038-29-8)

4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride, with the chemical identifier CAS No: 1220038-29-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is widely recognized for its diverse biological activities and therapeutic potential. The molecular structure of this compound features a chloro substituent at the 4-position and a 3-pyrrolidinylmethoxy group at the 6-position, which contribute to its unique chemical properties and biological interactions.

The< strong>4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride molecule has garnered considerable attention in recent years due to its role as a key intermediate in the synthesis of various pharmacologically active agents. Pyrimidine derivatives are well-documented for their involvement in multiple biological pathways, making them valuable candidates for drug development. The presence of the chloro group enhances the reactivity of the molecule, facilitating further functionalization and modification, which is crucial in medicinal chemistry.

In the realm of modern drug discovery, this compound has been explored for its potential applications in treating a range of diseases. One of the most promising areas of research involves its use as a precursor in the development of antiviral and anticancer agents. The pyrimidine core structure is closely associated with nucleic acid bases, which are fundamental components of DNA and RNA. Therefore, compounds like 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride are often investigated for their ability to interfere with viral replication and cancer cell proliferation.

Recent studies have highlighted the compound's significance in the development of next-generation antiviral drugs. The< strong>3-pyrrolidinylmethoxy moiety is particularly noteworthy, as it can interact with biological targets in a manner that disrupts viral enzymes essential for replication. This interaction has been observed in several preliminary studies, where analogs of this compound have demonstrated inhibitory effects on viral proteases and polymerases. Such findings underscore the potential of this class of compounds in combating emerging infectious diseases.

The< strong>CAS No: 1220038-29-8 designation ensures that researchers can reliably identify and procure this compound for their studies. In academic and industrial settings, adherence to standardized chemical identifiers is crucial for ensuring reproducibility and consistency in experimental results. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations.

Moreover, the< strong>4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride has been studied for its potential role in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By targeting specific kinases, this compound could potentially modulate cellular processes that contribute to disease progression. Preliminary data from in vitro experiments suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, although further research is needed to fully elucidate their mechanisms of action.

The synthesis of< strong>4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step at the 4-position is particularly critical, as it determines the reactivity of subsequent functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the< strong>3-pyrrolidinylmethoxy group with high efficiency. These methods not only improve synthetic yields but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, 4-Chloro-6-(3-pyrrolidinylmethoxy)pyrimidine Hydrochloride (CAS No: 1220038-29-8) represents a promising candidate for further exploration in drug discovery. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.